N-(2,5-dimethoxyphenyl)-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide

• CAS RN: 1252820-05-5
• Molecular Formula: C23H20FN3O5S
• Molecular Weight: 469.49
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[3-[(2-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H20FN3O5S/c1-31-15-7-8-19(32-2)17(11-15)25-20(28)13-26-18-9-10-33-21(18)22(29)27(23(26)30)12-14-5-3-4-6-16(14)24/h3-11H,12-13H2,1-2H3,(H,25,28)
• InChI Key: YGYJIIJSSJYRHE-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4F)SC=C3
• solubility: not available

Description

N-(2,5-dimethoxyphenyl)-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C23H20FN3O5S and its molecular weight is 469.49. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

The compound's derivatives have been explored for their potential in radiolabeling and imaging, particularly with PET (Positron Emission Tomography). For example, the radiosynthesis of [18F]DPA-714, a derivative closely related to the mentioned compound, has been automated for PET imaging to target the translocator protein (18 kDa) in the brain, highlighting its application in neurological research and potential diagnostic uses (Dollé et al., 2008).

Biochemical Synthesis and Evaluation

Studies have also delved into the synthesis of novel compounds for evaluating their biochemical activities. The synthesis and in vitro evaluation of pyrazolo[1,5-a]pyrimidines as translocator protein 18 kDa (TSPO) ligands present an example where derivatives of the compound were assessed for their binding affinities, showing potential as biomarkers for neuroinflammatory processes (Damont et al., 2015).

Quantum Mechanical and Photovoltaic Studies

Further research includes quantum mechanical studies and photovoltaic efficiency modeling of bioactive benzothiazolinone acetamide analogs. These studies explore the electronic properties and potential applications of the compound's derivatives in dye-sensitized solar cells (DSSCs), demonstrating their utility in renewable energy technologies (Mary et al., 2020).

Anticancer and Anti-inflammatory Agents

The compound and its derivatives have been synthesized with the aim of discovering new anticancer and anti-inflammatory agents. Research in this area focuses on creating new molecules that could potentially inhibit enzymes or biological processes associated with cancer and inflammation, indicating the compound's relevance in therapeutic development (Abu‐Hashem et al., 2020).

Antibacterial and Antifungal Activities

Additionally, some derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, highlighting the compound's potential in developing new antimicrobial agents. The research in this area contributes to the ongoing search for novel substances that can combat resistant microbial strains (Nunna et al., 2014).